(R)-Piperidine-3-carboxylic acid hydrochloride

• IUPAC Name: (3R)-piperidine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C6H11NO2.ClH/c8-6(9)5-2-1-3-7-4-5;/h5,7H,1-4H2,(H,8,9);1H/t5-;/m1./s1
• InChI Key: LRZWUDOLANRDSF-NUBCRITNSA-N
• Canonical SMILES: C1CC(CNC1)C(=O)O.Cl
• Isomeric SMILES: C1C[C@H](CNC1)C(=O)O.Cl
• Molecular Formula: C6H12ClNO2
• DSSTOX Substance ID: DTXSID30647543
• Molecular Weight: 165.62 g/mol
• CAS RN: 885949-15-5

Description

“®-Piperidine-3-carboxylic acid hydrochloride” is a compound that belongs to the class of organic compounds known as piperidines. Piperidines are compounds containing a piperidine ring, which is a saturated aliphatic six-member ring with one nitrogen atom.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, the synthesis of α-quaternary α-ethynyl α-amino acids involves several steps and yields a product with a similar structure. Another process involves starting with readily available and cost-effective materials, utilizing l-(–)-dibenzoyl tartaric acid for chiral separation, and then through substitution and a salting reaction.

Molecular Structure Analysis

The molecular structure of “®-Piperidine-3-carboxylic acid hydrochloride” can be determined using various methods. The Cahn-Ingold-Prelog (CIP) rules can be applied to determine the absolute configuration of the molecule. The compound is likely to have a chiral center, and its configuration can be designated as either R or S based on the priorities of the groups attached to the chiral center.

Chemical Reactions Analysis

The compound, being an amine, can undergo a variety of chemical reactions. For instance, it can undergo acid-base reactions, forming salts with acids. It can also participate in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “®-Piperidine-3-carboxylic acid hydrochloride” can be determined using various methods. For instance, its pKa value can be determined using potentiometry, spectrophotometry, or other methods. Its solubility can be determined using kinetic solubility or thermodynamic solubility methods.

Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis and GABA Uptake Inhibitors: A series of new compounds, including (R)-piperidine-3-carboxylic acid hydrochlorides, were synthesized and evaluated for their role as gamma-aminobutyric acid (GABA) uptake inhibitors in cultured cell lines expressing mouse GAT1. Some of these compounds demonstrated potent inhibitory activities, significantly higher than the standard (R)-nipecotic acid (Zhang et al., 2007).

Structural and Spectroscopic Studies

• Diastereomeric Complexes and Structural Analysis: Research has been conducted on the diastereomeric complex of (R/S)-piperidine-3-carboxylic acid with (2R,3R)-tartaric acid, including single-crystal X-ray analysis, FTIR, NMR spectroscopies, and DFT calculations (Bartoszak-Adamska et al., 2011).
• Crystal and Molecular Structure Studies: Investigations on the crystal and molecular structure of 4-carboxypiperidinium chloride, a closely related compound, have been carried out using X-ray diffraction and FTIR spectrum analysis (Szafran et al., 2007).

Synthesis and Characterization of Complexes

• Synthesis of Piperidine Complexes: Studies have been conducted on the synthesis, spectroscopic, and theoretical aspects of (R/S)-piperidinium-3-carboxylic acid 2,6-dichloro-4-nitrophenolate, including X-ray analysis and Raman and FTIR spectroscopies (Anioła et al., 2016).

Pharmaceutical Research and Synthesis

• Research on Synthesis of Hydrochloride Compounds: There is ongoing research in the synthesis of various hydrochloride compounds using piperidine-4-carboxylic acid and related materials, indicating its utility in the preparation of pharmaceutical intermediates (Rui, 2010).
• Development of Inhibitors: A series of carboxylic acids, including those containing a substituted piperidine, have been synthesized and tested for their potential as inhibitors of matrix metalloproteinases, showcasing the relevance of piperidine derivatives in drug discovery (Pikul et al., 2001).

Safety and Hazards

As a hydrochloride salt, the compound may pose certain safety hazards. Hydrochloric acid, for instance, can cause burns to the skin, eyes, and mucous membranes. Therefore, appropriate safety measures should be taken when handling this compound.